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Compound of Interest

Compound Name: 5-Bromo-2-methyl-3-nitroaniline

CAS No.: 864550-40-3

Cat. No.: B1288189

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

compound 5-Bromo-2-methyl-3-nitroaniline (CAS No: 864550-40-3). Due to the limited

availability of direct experimental spectra in public databases, this document presents predicted

spectroscopic data based on the analysis of structurally similar compounds. The information

herein serves as a valuable resource for substance identification, characterization, and quality

control in research and development settings.

Chemical Structure and Properties
IUPAC Name: 5-bromo-2-methyl-3-nitroaniline[1] Molecular Formula: C₇H₇BrN₂O₂[1]

Molecular Weight: 231.05 g/mol [1] Physical State: Solid[2]

Predicted Spectroscopic Data
The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 5-Bromo-2-methyl-3-nitroaniline. These
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predictions are derived from the known spectral characteristics of analogous compounds,

including various bromo-, methyl-, and nitro-substituted anilines.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Data (Solvent: CDCl₃, 400 MHz)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.5 d 1H Ar-H

~7.3 d 1H Ar-H

~4.0 (broad s) s 2H -NH₂

~2.2 s 3H -CH₃

Table 2: Predicted ¹³C NMR Data (Solvent: CDCl₃, 100 MHz)

Chemical Shift (δ, ppm) Assignment

~148 C-NH₂

~145 C-NO₂

~135 C-Br

~130 Ar-C

~125 Ar-C

~120 C-CH₃

~18 -CH₃

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands (Solid, KBr Pellet or ATR)
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Wavenumber (cm⁻¹) Intensity Assignment

3450 - 3300 Medium-Strong
N-H stretch (asymmetric and

symmetric)

3100 - 3000 Medium C-H stretch (aromatic)

1620 - 1580 Strong N-H bend (scissoring)

1550 - 1490 Strong N-O stretch (asymmetric, NO₂)

1360 - 1320 Strong N-O stretch (symmetric, NO₂)

~850 Strong
C-H bend (out-of-plane,

aromatic)

~600 Medium C-Br stretch

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Fragmentation

m/z Relative Intensity Assignment

231/233 High
[M]⁺ and [M+2]⁺ (due to ⁷⁹Br

and ⁸¹Br isotopes)

214/216 Medium [M-OH]⁺

185/187 Medium [M-NO₂]⁺

106 Medium [M-Br-NO₂]⁺

Experimental Protocols
The following are detailed, generalized methodologies for acquiring the spectroscopic data

presented above.

NMR Spectroscopy
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Sample Preparation: Approximately 5-10 mg of 5-Bromo-2-methyl-3-nitroaniline is

dissolved in about 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5

mm NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS),

may be added for chemical shift calibration.

Instrumentation: A high-field NMR spectrometer, such as a 400 MHz or 500 MHz instrument,

is used for data acquisition.

Data Acquisition:

¹H NMR: A standard single-pulse experiment is performed. Key parameters include a 30-

degree pulse angle, an acquisition time of 2-3 seconds, and a relaxation delay of 1-2

seconds. Typically, 16 to 64 scans are averaged to improve the signal-to-noise ratio.

¹³C NMR: A proton-decoupled pulse sequence is used to obtain a spectrum with single

lines for each unique carbon atom. A larger number of scans (e.g., 1024 or more) is

typically required due to the lower natural abundance of ¹³C.

Data Processing: The raw data (Free Induction Decay, FID) is Fourier transformed, phase-

corrected, and baseline-corrected to obtain the final spectrum. Chemical shifts are

referenced to TMS at 0.00 ppm.

IR Spectroscopy
Sample Preparation (KBr Pellet Method):

A small amount of the solid sample (1-2 mg) is ground with approximately 100-200 mg of

dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine,

homogeneous powder is obtained.

The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

Sample Preparation (Attenuated Total Reflectance - ATR): A small amount of the solid

sample is placed directly onto the ATR crystal. Pressure is applied to ensure good contact

between the sample and the crystal.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used for analysis.
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Data Acquisition: A background spectrum of the empty sample holder (or clean ATR crystal)

is recorded. The sample is then placed in the infrared beam path, and the sample spectrum

is acquired. The final spectrum is typically an average of 16 to 32 scans at a resolution of 4

cm⁻¹.

Data Processing: The sample spectrum is ratioed against the background spectrum to

produce the final absorbance or transmittance spectrum.

Mass Spectrometry
Sample Introduction: The sample is introduced into the mass spectrometer, typically via a

direct insertion probe for solid samples or after separation by Gas Chromatography (GC-

MS). For direct insertion, a small amount of the solid is placed in a capillary tube and heated

to induce vaporization.

Ionization: Electron Ionization (EI) is a common method for this type of molecule. The

vaporized sample is bombarded with a high-energy electron beam (typically 70 eV), causing

ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: An electron multiplier or similar detector records the abundance of ions at each

m/z value.

Data Processing: The data is presented as a mass spectrum, which is a plot of relative ion

abundance versus m/z. The presence of bromine is readily identified by the characteristic M+

and M+2 isotopic pattern with approximately equal intensities.[3][4]

Visualizations
The following diagrams illustrate the logical workflow of the spectroscopic analysis and the

relationship between the different techniques.
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Caption: Workflow of Spectroscopic Analysis.
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Caption: Integration of Spectroscopic Data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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